3-Penta-2,4-dien-2-ylpyridine;2,4,6-trinitrophenol

• CAS No.: 60499-12-9
• Molecular Formula: C16H14N4O7
• Molecular Weight: 374.30 g/mol
• IUPAC Name: 3-penta-2,4-dien-2-ylpyridine;2,4,6-trinitrophenol
• InChI: InChI=1S/C10H11N.C6H3N3O7/c1-3-5-9(2)10-6-4-7-11-8-10;10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h3-8H,1H2,2H3;1-2,10H
• InChI Key: FGDABBYMIJKOHW-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC=C)C1=CN=CC=C1.C1=C(C=C(C(=C1[N+](=O)[O-])O)[N+](=O)[O-])[N+](=O)[O-]

Description

3-Penta-2,4-dien-2-ylpyridine;2,4,6-trinitrophenol is a compound that combines two distinct chemical entities: 3-Penta-2,4-dien-2-ylpyridine and 2,4,6-trinitrophenol. 3-Penta-2,4-dien-2-ylpyridine is a less commonly discussed compound but has its own unique properties and applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

2,4,6-Trinitrophenol (Picric Acid): Picric acid can be synthesized through the nitration of phenol using a mixture of concentrated nitric acid and sulfuric acid . The reaction conditions typically involve maintaining a low temperature to control the exothermic nature of the nitration process .

3-Penta-2,4-dien-2-ylpyridine: The synthesis of 3-Penta-2,4-dien-2-ylpyridine involves the reaction of pyridine with penta-2,4-dienal under specific conditions . The reaction is typically carried out in the presence of a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

2,4,6-Trinitrophenol (Picric Acid): Industrial production of picric acid involves large-scale nitration processes with stringent safety measures due to its explosive nature . The process is carefully monitored to prevent any uncontrolled reactions .

3-Penta-2,4-dien-2-ylpyridine: Industrial production methods for 3-Penta-2,4-dien-2-ylpyridine are less documented, but they would likely involve optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

2,4,6-Trinitrophenol (Picric Acid):

Oxidation: Picric acid can undergo oxidation reactions, although it is more commonly known for its explosive decomposition.

Reduction: It can be reduced to form various aminophenol derivatives.

Substitution: Picric acid can participate in electrophilic substitution reactions due to the presence of nitro groups.

3-Penta-2,4-dien-2-ylpyridine:

Addition Reactions: The conjugated diene system in 3-Penta-2,4-dien-2-ylpyridine can undergo addition reactions with various electrophiles.

Substitution Reactions: Pyridine ring can participate in nucleophilic substitution reactions.

2,4,6-Trinitrophenol (Picric Acid):

Oxidation: Strong oxidizing agents like potassium permanganate.

Reduction: Reducing agents such as hydrogen in the presence of a catalyst.

Substitution: Electrophiles like halogens in the presence of a catalyst.

3-Penta-2,4-dien-2-ylpyridine:

Addition Reactions: Electrophiles like halogens or hydrogen halides.

Substitution Reactions: Nucleophiles like amines or alkoxides.

2,4,6-Trinitrophenol (Picric Acid):

Oxidation: Various oxidized derivatives.

Reduction: Aminophenol derivatives.

Substitution: Halogenated picric acid derivatives.

3-Penta-2,4-dien-2-ylpyridine:

Addition Reactions: Halogenated or hydrogenated derivatives.

Substitution Reactions: Substituted pyridine derivatives.

Scientific Research Applications

2,4,6-Trinitrophenol (Picric Acid):

Chemistry: Used as a reagent in various chemical reactions.

Biology: Employed in biological staining techniques.

Medicine: Historically used as an antiseptic.

Industry: Utilized in the manufacture of explosives and dyes.

3-Penta-2,4-dien-2-ylpyridine:

Chemistry: Studied for its unique reactivity and potential as a building block in organic synthesis.

Industry: Possible use in the synthesis of specialty chemicals.

Mechanism of Action

2,4,6-Trinitrophenol (Picric Acid): Picric acid exerts its effects primarily through its strong acidic nature and ability to form complexes with various metals . Its explosive properties are due to the rapid decomposition of the nitro groups, releasing a large amount of energy .

3-Penta-2,4-dien-2-ylpyridine: The mechanism of action of 3-Penta-2,4-dien-2-ylpyridine involves its ability to participate in various chemical reactions due to the presence of the conjugated diene system and the pyridine ring . These structural features allow it to interact with different molecular targets and pathways .

Comparison with Similar Compounds

2,4,6-Trinitrophenol (Picric Acid):

Similar Compounds: Trinitrotoluene (TNT), 2,4-Dinitrophenol (DNP).

Uniqueness: Picric acid is unique due to its strong acidity and historical significance in explosives and dyes.

3-Penta-2,4-dien-2-ylpyridine:

Similar Compounds: Other pyridine derivatives with conjugated systems.

Uniqueness: The combination of the conjugated diene system with the pyridine ring makes it a versatile compound in organic synthesis.